Cas no 1337310-65-2 (3-[(5-Bromo-2-methylphenyl)methyl]pyrrolidine)

• Product Name: 3-[(5-Bromo-2-methylphenyl)methyl]pyrrolidine
• CAS No: 1337310-65-2
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 6268016
• PubChem ID: 83548832
• Update Time: 2025-08-05

3-[(5-Bromo-2-methylphenyl)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1337310-65-2
• EN300-1668972
• 3-[(5-bromo-2-methylphenyl)methyl]pyrrolidine
• 3-[(5-Bromo-2-methylphenyl)methyl]pyrrolidine

• Inchi： 1S/C12H16BrN/c1-9-2-3-12(13)7-11(9)6-10-4-5-14-8-10/h2-3,7,10,14H,4-6,8H2,1H3
• InChI Key： LFMYQVMISGFMDJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)CC1CNCC1

Computed Properties

• Exact Mass: 253.04661g/mol
• Monoisotopic Mass: 253.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-[(5-Bromo-2-methylphenyl)methyl]pyrrolidine

Professional Introduction to Compound with CAS No. 1337310-65-2 and Product Name: 3-[(5-Bromo-2-methylphenyl)methyl]pyrrolidine

The compound with the CAS number 1337310-65-2 and the product name 3-[(5-Bromo-2-methylphenyl)methyl]pyrrolidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of 3-[(5-Bromo-2-methylphenyl)methyl]pyrrolidine consists of a pyrrolidine core substituted with a 5-bromo-2-methylphenylmethyl group, which imparts distinct chemical and pharmacological properties.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, particularly those incorporating pyrrolidine moieties. Pyrrolidine derivatives are known for their broad spectrum of biological activities, making them valuable scaffolds for developing therapeutic agents. The presence of a 5-bromo-2-methylphenyl substituent in this compound enhances its interactability with biological targets, thereby increasing its pharmacological relevance. This substitution pattern is particularly interesting because it combines the electron-withdrawing effect of the bromine atom with the lipophilic nature of the methyl group, optimizing solubility and membrane permeability.

Current research in medicinal chemistry has highlighted the importance of structurally diverse compounds in addressing complex diseases. The 3-[(5-Bromo-2-methylphenyl)methyl]pyrrolidine molecule has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound exhibits inhibitory activity against certain enzymes and receptors, which are implicated in conditions such as inflammation, neurodegeneration, and cancer. The bromine substituent, in particular, has been shown to enhance binding affinity by participating in halogen bonding interactions with target proteins.

The synthesis of 3-[(5-Bromo-2-methylphenyl)methyl]pyrrolidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the synthetic prowess but also underscore the compound's feasibility for large-scale production if needed.

One of the most compelling aspects of this compound is its versatility in drug design. The pyrrolidine ring can be further modified to introduce additional functional groups, allowing for fine-tuning of pharmacokinetic properties such as bioavailability and metabolic stability. Moreover, computational modeling and molecular docking studies have been instrumental in understanding the binding interactions between 3-[(5-Bromo-2-methylphenyl)methyl]pyrrolidine and potential biological targets. These studies have provided valuable insights into optimizing lead structures for enhanced efficacy and reduced side effects.

The integration of machine learning algorithms into drug discovery workflows has accelerated the identification of promising candidates like 3-[(5-Bromo-2-methylphenyl)methyl]pyrrolidine. By leveraging large datasets and predictive models, researchers can rapidly screen vast libraries of compounds for their biological activity. This approach has led to the discovery of novel therapeutic agents that might have been overlooked using traditional screening methods. The compound's unique structural features make it an attractive candidate for further exploration in high-throughput screening campaigns.

In conclusion, 3-[(5-Bromo-2-methylphenyl)methyl]pyrrolidine (CAS No. 1337310-65-2) represents a promising entity in pharmaceutical research. Its distinctive structural composition and demonstrated biological activity position it as a valuable tool for developing new medications targeting various diseases. As research continues to evolve, this compound is likely to play a significant role in shaping future therapeutic strategies.